(2Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate

• IUPAC Name: [(2Z)-3-oxo-2-[(2,3,4-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C25H22O8S/c1-15-5-9-18(10-6-15)34(27,28)33-17-8-11-19-21(14-17)32-22(23(19)26)13-16-7-12-20(29-2)25(31-4)24(16)30-3/h5-14H,1-4H3/b22-13-
• InChI Key: DRENXVXTUZNKBU-XKZIYDEJSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=C(C(=C(C=C4)OC)OC)OC)O3
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=C(C(=C(C=C4)OC)OC)OC)/O3
• Molecular Formula: C25H22O8S
• Molecular Weight: 482.5 g/mol

Description

(2Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C25H22O8S and its molecular weight is 482.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Structural Studies :

  • A study on new lignan, benzofuran, and sesquiterpene derivatives found compounds similar to (2Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate, focusing on their synthesis and structural elucidation through spectroscopic studies (Dobner et al., 2003).

• Chemical Transformations and Oxidation Studies :

  • Research on the synthesis and dimethyldioxirane oxidation of tetrahydrobenzofurans discussed transformations related to benzofuran derivatives, which are structurally related to the compound (Levai et al., 2002).

• Antioxidant Activity and Lubricating Oil Additives :

  • A study focused on the synthesis of new quinazolones as antioxidant additives for lubricating oils. It involved derivatives of benzofurans and benzene sulfonates, indicating potential applications in industrial lubrication (Habib et al., 2014).

• Antibacterial and Enzyme Inhibition :

  • Research on sulfonamides with a benzodioxin ring demonstrated antibacterial potential and lipoxygenase inhibition, suggesting therapeutic applications for inflammatory diseases (Abbasi et al., 2017).

• Cytotoxicity and Enzyme Inhibition for Medicinal Chemistry :

  • A study on benzenesulfonamides derivatives explored their cytotoxicity, tumor specificity, and potential as carbonic anhydrase inhibitors. This research is relevant to developing anti-tumor agents (Gul et al., 2016).

• Photochemical Applications :

  • Research on potential photoacid generators based on oxime sulfonates, which share structural similarities with the compound , explored their photochemical properties, indicating applications in polymer resists (Plater et al., 2019).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to target extracellular signal-regulated kinases 1/2 (ERK1/2), which play crucial roles in regulating cell functions .

Mode of Action

The compound might interact with its target proteins, possibly leading to changes in their activity. This could result in alterations in signal transduction pathways within the cell .

Biochemical Pathways

The compound could potentially affect the MAP kinase pathway, which is involved in cellular processes such as growth, differentiation, and apoptosis .